Cas no 76241-80-0 (3-bromobenzene-1,2-dicarbonitrile)

3-bromobenzene-1,2-dicarbonitrile structure

76241-80-0 structure

Product name:3-bromobenzene-1,2-dicarbonitrile

CAS No:76241-80-0

MF:C₈H₃N₂Br

MW:207.027

CID:3166647

PubChem ID:12577625

3-bromobenzene-1,2-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

- 3-bromobenzene-1,2-dicarbonitrile
- bromophthalonitrile
- 3-Bromophthalonitrile
- SCHEMBL769669
- Z1269222610
- BDA24180
- EN300-189516
- AKOS022178794
- 76241-80-0
- VYNRAZJFOMVDKS-UHFFFAOYSA-N
- MDL： MFCD19689407
- Inchi： InChI=1S/C8H3BrN2/c9-8-3-1-2-6(4-10)7(8)5-11/h1-3H
- InChI Key： VYNRAZJFOMVDKS-UHFFFAOYSA-N
- SMILES： C1=CC(=C(C#N)C(=C1)Br)C#N

Computed Properties

Exact Mass: 205.94796Da
Monoisotopic Mass: 205.94796Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 231
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 47.6Å²
XLogP3: 2.1

3-bromobenzene-1,2-dicarbonitrile Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-189516-1.0g	3-bromobenzene-1,2-dicarbonitrile	76241-80-0	95%	1.0g	$785.0	2023-07-06
Chemenu	CM367869-100mg	3-Bromophthalonitrile	76241-80-0	95%+	100mg	$275	2022-06-10
Aaron	AR019GMJ-250mg	3-Bromophthalonitrile	76241-80-0	95%	250mg	$560.00	2025-02-28
Aaron	AR019GMJ-50mg	3-Bromophthalonitrile	76241-80-0	95%	50mg	$276.00	2025-02-28
Enamine	EN300-189516-10g	3-bromobenzene-1,2-dicarbonitrile	76241-80-0	95%	10g	$3376.0	2023-09-18
1PlusChem	1P019GE7-250mg	3-Bromophthalonitrile	76241-80-0	95%	250mg	$468.00	2025-03-03
1PlusChem	1P019GE7-100mg	3-Bromophthalonitrile	76241-80-0	95%	100mg	$338.00	2025-03-03
A2B Chem LLC	AV19967-1g	3-Bromophthalonitrile	76241-80-0	95%	1g	$862.00	2024-04-19
A2B Chem LLC	AV19967-50mg	3-Bromophthalonitrile	76241-80-0	95%	50mg	$227.00	2024-04-19
Aaron	AR019GMJ-500mg	3-Bromophthalonitrile	76241-80-0	95%	500mg	$868.00	2025-02-28

3-bromobenzene-1,2-dicarbonitrile Related Literature

1. Solvent-gated thin-film-transistors

Preethi Seshadri,Mandeep Singh,Cinzia Di Franco,Angelo Nacci Phys. Chem. Chem. Phys., 2017,19, 20573-20581
2. 4,5-Diazafluorene co-oligomers as electron-deficient light-emitting materials and selective fluorescence sensors for mercury(ii) cations†‡

Sanjay Ghosh,Abdulaziz S. Alghunaim,Mohammed H. Al-mashhadani,Michal P. Krompiec,Megan Hallett,Igor F. Perepichka J. Mater. Chem. C, 2018,6, 3762-3773
3. A coaxial yarn electrode based on hierarchical MoS2 nanosheets/carbon fiber tows for flexible solid-state supercapacitors†

Lili Gao,Xuelian Li,Xiaodong Li,Jianli Cheng,Bin Wang,Zhiyu Wang,Changming Li RSC Adv., 2016,6, 57190-57198
4. A (001) dominated conjugated polymer with high-performance of hydrogen evolution under solar light irradiation†

Jun Zhou,Yanhua Lei,Chenghai Ma,Wenhua Lv,Na Li,Ying Wang,Hu Xu,Zhigang Zou Chem. Commun., 2017,53, 10536-10539
5. A cascade process for directly converting nitriles (RCN) to cyanamides (RNHCN) via SO2F2-activated Tiemann rearrangement†

Guofu Zhang,Yiyong Zhao,Chengrong Ding Org. Biomol. Chem., 2019,17, 7684-7688
6. 3D interconnected hierarchical porous N-doped carbon constructed by flake-like nanostructure with Fe/Fe3C for efficient oxygen reduction reaction and supercapacitor†

Guoning Li,Jiajun Zhang,Weisong Li,Kai Fan,Chunjian Xu Nanoscale, 2018,10, 9252-9260
7. 9.2% Efficient Cu2ZnSn(S,Se)4 Thin Film Solar Cell Based on Inkjet-Printed Absorber

SijieGe,HanXu,TaoWang,EningGu,XianzhongLin,GuoweiYang
8. Titanium dioxide nanotube arrays coated with laminin enhance C2C12 skeletal myoblast adhesion and differentiation†

Harald Nuhn,Ioannis Liakos,Sergio Marras,Athanassia Athanassiou,Virgilio Mattoli,Tejal A. Desai RSC Adv., 2016,6, 18502-18514
9. 2-Amino-3′-dialkylaminobiphenyl-based fluorescent intracellular probes for nitric oxide surrogate N2O3†

P. Rogelio Escamilla,Yanming Shen,Quanjuan Zhang,Derek S. Hernandez,Cecil J. Howard,Daria Y. Filonov,Alexander V. Kinev,Jason B. Shear,Eric V. Anslyn Chem. Sci., 2020,11, 1394-1403
10. Valorisation of multiple components from residual biomass for food and biofuel applications: A virtual biorefinery evaluation

JuliënVoogt,Nam-PhuongHumblet-Hua,PeterGeerdink,BrigitBeelen,WimMulder,CarlSafi

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

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